![molecular formula C14H18O3 B1325889 Ethyl 4-(3,5-dimethylphenyl)-4-oxobutyrate CAS No. 898751-69-4](/img/structure/B1325889.png)
Ethyl 4-(3,5-dimethylphenyl)-4-oxobutyrate
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Description
Ethyl 4-(3,5-dimethylphenyl)-4-oxobutyrate (EDPOB) is a synthetic ester that has recently been studied for its potential applications in various scientific fields. It is a colorless, odorless, and non-toxic compound that is also known as ethyl 3,5-dimethylphenylacetate or ethyl 3,5-dimethylbenzeneacetate. EDPOB has been found to have a wide range of properties that make it useful for a variety of research applications, such as its ability to act as a substrate in enzyme-catalyzed reactions, its ability to act as a chiral auxiliaries in asymmetric synthesis, and its ability to act as a chromophore in spectroscopy.
Scientific Research Applications
Crystal Structure and Molecular Analysis :
- The crystal structure of a derivative, ethyl 5-(2,6-dimethylphenyl)-2-methyl-3-oxa-4,8,9-triazatricyclo[5.3.0.0 2,6 ]deca-4,9-diene-8-carboxylate, was determined, highlighting the importance of ethyl 4-oxobutyrate derivatives in structural chemistry (Gelli et al., 1994).
Asymmetric Synthesis :
- Ethyl(R)-3,3-dimethyl-2-hydroxy-4-oxobutyrate was synthesized using asymmetric aldol reaction, demonstrating the compound's potential in stereochemical synthesis (Wang Jin-ji, 2014).
Biosynthesis Studies :
- Ethyl 4-oxobutyrate was used in biosynthesis experiments related to sherry production, underlining its role in understanding biochemical pathways in fermentation processes (Fagan et al., 1981).
Novel Derivative Synthesis :
- Various studies focused on synthesizing novel derivatives of ethyl 4-oxobutyrate for potential applications in medicinal chemistry and material science (Naveen et al., 2021).
Pharmaceutical Research :
- Ethyl 4-oxobutyrate derivatives have been explored for their potential anti-HIV-1 activity, highlighting the compound's significance in drug development (Danel et al., 1996).
Organic Chemistry and Catalysis :
- The compound has been used in studies related to enantioselective hydrogenation, an important process in organic synthesis and catalysis (Starodubtseva et al., 2004).
properties
IUPAC Name |
ethyl 4-(3,5-dimethylphenyl)-4-oxobutanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c1-4-17-14(16)6-5-13(15)12-8-10(2)7-11(3)9-12/h7-9H,4-6H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRMNAZDTNBMZSG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)C1=CC(=CC(=C1)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40645555 |
Source
|
Record name | Ethyl 4-(3,5-dimethylphenyl)-4-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40645555 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898751-69-4 |
Source
|
Record name | Ethyl 4-(3,5-dimethylphenyl)-4-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40645555 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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